Cognitive Impairment

Description

Cognitive impairment refers to a decline in cognitive functions such as memory, attention, language, and problem-solving, beyond what is expected for a person's age and education. It can range from mild cognitive impairment (MCI), which may not significantly interfere with daily life, to severe forms like dementia, which profoundly impacts independence. Causes are diverse, including neurodegenerative diseases, vascular conditions, traumatic brain injury, and certain medical or psychiatric conditions. Early diagnosis and management are crucial for optimizing patient outcomes.